Cas no 383129-31-5 (2-(2-methylbenzyl)azepane)

• Product Name: 2-(2-methylbenzyl)azepane
• CAS No: 383129-31-5
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD02663741
• CID: 298479
• PubChem ID: 3893704
• Update Time: 2025-04-19

2-(2-methylbenzyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-[(2-methylphenyl)methyl]-
• 2-[(2-methylphenyl)methyl]azepane
• 2-(2-methylbenzyl)azepane
• AC1MZ7JM
• BBL021208
• CTK4H9681
• HEXAHYDRO-2-[(2-METHYLPHENYL)METHYL]-1H-AZEPINE
• MolPort-000-148-672
• STK893914
• 383129-31-5
• Benzenamine,2-bromo-4-nitro-
• SCHEMBL23459399
• DTXSID30397814
• AKOS005143970

• MDL： MFCD02663741
• Inchi： 1S/C14H21N/c1-12-7-4-5-8-13(12)11-14-9-3-2-6-10-15-14/h4-5,7-8,14-15H,2-3,6,9-11H2,1H3
• InChI Key： JLYLRNHRKUXOMK-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 203.16753
• Monoisotopic Mass: 203.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

2-(2-methylbenzyl)azepane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes